Cas no 174-78-7 (2-Oxa-6-azaspiro[3.3]heptane)

• Product Name: 2-Oxa-6-azaspiro[3.3]heptane
• CAS No: 174-78-7
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD12407093
• CID: 821384
• PubChem ID: 354335112
• Update Time: 2025-10-30

2-Oxa-6-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-6-azaspiro[3.3]heptane
• BH270
• FC0232
• spiromorpholine
• 2-OXA-6-AZASPIRO[3.3]HEPTANE HCL
• 2-oxa-6-azaspiro[3.3]heptanes oxalate
• 2-oxa-6-azaspiro[3.3]heptanes (ForM: oxalate)
• 2-oxa-6-azaspiro[3,3]heptanes oxalic acid salt
• 2-Oxa-6-aza-spiro[3.3]heptane oxalic acid salt
• 2-oxa-6-aza-spiro[3.3]heptane
• Spiro[oxetane-3,3'-azetidine]
• 2-oxa-6-azaspiro[3,3]heptane
• HPJALMWOZYIZGE-UHFFFAOYSA-N
• BCP06381
• RP00265
• NE64200
• LS41150
• BC254015
• ST1020076
• AB0040252
• AM20020019
• O0466
• Y7837
• BB 0261662
• H112144
• 1
• AKOS006345925
• 6-Oxa-2-azaspiro[3.3]heptane
• SY008744
• MFCD12407093
• W-206072
• 174-78-7
• DB-003310
• CS-0000824
• DTXSID90630658
• PS-20188

• MDL： MFCD12407093
• Inchi： 1S/C5H9NO/c1-5(2-6-1)3-7-4-5/h6H,1-4H2
• InChI Key： HPJALMWOZYIZGE-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CNC2

Computed Properties

• Exact Mass: 99.06840
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: -0.7

Experimental Properties

• Density: 1.12
• Boiling Point: 166 ºC
• Flash Point: 51 ºC
• Refractive Index: 1.4750 to 1.4790
• PSA: 21.26000
• LogP: -0.06500

2-Oxa-6-azaspiro[3.3]heptane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG III
• HazardClass：3
• PackingGroup：III
• Storage Condition：<0°C

Additional information on 2-Oxa-6-azaspiro[3.3]heptane

Comprehensive Overview of 2-Oxa-6-azaspiro[3.3]heptane (CAS No. 174-78-7): Properties, Applications, and Industry Trends

2-Oxa-6-azaspiro[3.3]heptane (CAS No. 174-78-7) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and dual heteroatom system (oxygen and nitrogen) make it a versatile building block for drug discovery. The compound's molecular formula C5H9NO and compact ring strain energy contribute to its reactivity, enabling diverse synthetic applications.

In recent years, the demand for spirocyclic compounds like 2-Oxa-6-azaspiro[3.3]heptane has surged due to their ability to improve drug bioavailability and metabolic stability. Pharmaceutical researchers frequently search for "spirocyclic scaffolds for CNS drugs" or "nitrogen-oxygen heterocycles in medicinal chemistry," reflecting industry interest. The compound's three-dimensional geometry helps address the "flatland problem" in drug design, a hot topic in AI-assisted molecular optimization platforms.

The synthesis of CAS 174-78-7 typically involves ring-closing metathesis or cyclization reactions, with purity levels (>98%) being crucial for pharmaceutical applications. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, as evidenced by frequent searches for "characterization of spiro compounds." The compound's logP value (~0.5) and hydrogen bond acceptors (2) make it particularly valuable in designing blood-brain barrier permeable molecules.

Emerging applications include its use as a bioisostere for piperidine rings, with patent literature showing incorporation into kinase inhibitors and GPCR modulators. Sustainable chemistry trends have driven interest in "green synthesis of azaspiro compounds," with recent advances in catalytic asymmetric methods for derivatives. The compound's chiral centers also make it valuable for stereoselective synthesis in fragment-based drug discovery.

From a commercial perspective, 2-Oxa-6-azaspiro[3.3]heptane suppliers emphasize cGMP compliance and custom synthesis scales, responding to queries about "bulk pharmaceutical intermediates." The global market shows compound annual growth (CAGR >6%) aligned with orphan drug development needs. Stability studies indicate excellent thermal resistance (decomposition >200°C), important for formulation scientists researching "excipient compatibility."

Regulatory considerations focus on ICH guidelines for impurities, with analytical methods detecting regioisomers and dimers. The compound's mutagenicity profile (Ames test negative) and ecotoxicological data frequently appear in regulatory submissions. Recent publications highlight its utility in PROTAC degraders and covalent inhibitors, addressing trending searches about "targeted protein degradation chemistry."

Future directions include computational studies of conformational locking effects and machine learning predictions of derivative activities. The compound's vector angle properties make it particularly interesting for 3D-QSAR modeling, a rapidly growing field in cheminformatics. As the industry moves toward fragment-based drug design, 174-78-7 continues to serve as a valuable molecular toolkit component for addressing challenging biological targets.